5-bromo-2-hydroxy-N'-[(1E)-1-thien-2-ylethylidene]benzohydrazide

• Molecular Formula: C13H11BrN2O2S
• Molecular Weight: 339.21 g/mol
• IUPAC Name: 5-bromo-2-hydroxy-N-[(E)-1-thiophen-2-ylethylideneamino]benzamide
• InChI: InChI=1S/C13H11BrN2O2S/c1-8(12-3-2-6-19-12)15-16-13(18)10-7-9(14)4-5-11(10)17/h2-7,17H,1H3,(H,16,18)/b15-8+
• InChI Key: PLAMTYWNVFFYPH-OVCLIPMQSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(C=CC(=C1)Br)O)/C2=CC=CS2
• SMILES: CC(=NNC(=O)C1=C(C=CC(=C1)Br)O)C2=CC=CS2

Description

5-bromo-2-hydroxy-N-(1-thiophen-2-ylethylideneamino)benzamide is a member of salicylamides.

Scientific Research Applications

1. Crystal Structure Analysis

The compound has been used in crystal structure analysis, where its molecular configuration and bonding interactions are studied. For example, a related compound, 3-bromo-N′-(2-hydroxy-5-methoxybenzylidene)benzohydrazide, was characterized using infrared and 1H NMR spectroscopy and single-crystal X-ray diffraction (Q. Zong, J. Y. Wu, 2013).

2. Synthesis of Derivatives for Biological Activities

Derivatives of the compound have been synthesized and evaluated for various biological activities. For instance, 2-bromo-5-methoxy-N'-[4-(aryl)-1,3-thiazol-2-yl]benzohydrazide derivatives exhibited promising analgesic, antifungal, and antibacterial activities, with some showing in vitro antiproliferative activity (K. K. Vijaya Raj et al., 2007).

3. Photochemical Properties for Photodynamic Therapy

A study focused on the synthesis and characterization of new zinc phthalocyanine derivatives substituted with the compound, exploring their photochemical properties. These properties make them potentially useful as photosensitizers in photodynamic therapy, particularly for cancer treatment (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).

4. Antimicrobial and Anticancer Evaluation

Several studies have synthesized derivatives of this compound for antimicrobial and anticancer evaluations. For example, a series of 3/4-bromo-N'-(substituted benzylidene/furan-2-ylmethylene/5-oxopentylidene/3- phenylallylidene)benzohydrazides showed significant antimicrobial and anticancer potential (Pradeep Kumar et al., 2015).

5. Antibacterial Property of Oxidovanadium(V) Complexes

Research has been conducted on oxidovanadium(V) complexes with halide-containing hydrazones derived from the compound, demonstrating remarkable antibacterial properties against various bacteria, comparable to Penicillin (Y. Cai et al., 2020).